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Compound of Interest

Compound Name: Sodium chromate

Cat. No.: B153921

Abstract: This technical guide provides an in-depth analysis of the spectroscopic properties of
agueous sodium chromate (Na=CrOa) solutions. It is intended for researchers, scientists, and
professionals in drug development who utilize spectroscopic techniques for the characterization
and quantification of chromate-containing compounds. This document covers the core
principles of UV-Visible, fluorescence, and Raman spectroscopy as they apply to sodium
chromate, with a particular focus on the influence of pH on its spectral behavior. Detailed
experimental protocols, quantitative data summaries, and workflow diagrams are provided to
facilitate practical application and understanding.

Fundamental Principles: The Chromate-Dichromate
Equilibrium

The spectroscopic properties of sodium chromate in agueous solutions are fundamentally
governed by a pH-dependent equilibrium between the yellow chromate ion (CrO42~) and the
orange dichromate ion (Cr20727). In alkaline or neutral solutions, the tetrahedral chromate ion
is the predominant species. As the pH becomes more acidic, two chromate ions condense to
form the dichromate ion and a molecule of water.[1][2]

This equilibrium is described by the following chemical equation:

2 CrO42~(aq) + 2 H*(aqg) = Cr2072(aq) + H20(l)
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This reversible reaction is critical to understanding the changes observed in UV-Visible
absorption spectra, as each ionic species possesses distinct absorption characteristics.[3]
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1. Prepare Standards & Sample

(Adjust pH consistently)

2. Set Spectrophotometer A
(e.g., 372 nm for pH > 6.4)

:

3. Measure Blank
(pH-adjusted DI water)

4. Measure Absorbance
of Standard Solutions

5. Generate Calibration Curve 6. Measure Absorbance
(Absorbance vs. Concentration) of Unknown Sample

7. Determine Concentration
from Calibration Curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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